L-Glutamic acid, N-L-alpha-glutamyl-

• CAS No.: 3929-61-1
• Product Name: L-Glutamic acid, N-L-alpha-glutamyl-
• Molecular Formula: C10H16N2O7
• Molecular Weight: 276.24 g/mol
• IUPAC Name: 2-[(2-amino-4-carboxybutanoyl)amino]pentanedioic acid
• Standard InChI: InChI=1S/C10H16N2O7/c11-5(1-3-7(13)14)9(17)12-6(10(18)19)2-4-8(15)16/h5-6H,1-4,11H2,(H,12,17)(H,13,14)(H,15,16)(H,18,19)
• Standard InChIKey: KOSRFJWDECSPRO-WDSKDSINSA-N
• Isomeric SMILES: C(CC(=O)O)[C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)O)N
• SMILES: C(CC(=O)O)C(C(=O)NC(CCC(=O)O)C(=O)O)N
• Canonical SMILES: C(CC(=O)O)C(C(=O)NC(CCC(=O)O)C(=O)O)N
• Appearance: Solid powder
• Physical Description: Solid
• Description: Glu-Glu is a dipeptide composed of two L-glutamic acid units joined by a peptide linkage. It has a role as a Mycoplasma genitalium metabolite. It derives from a L-glutamic acid.; Glutamylglutamic acid, also known as glutamylglutamate or glu-glu, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Glutamylglutamic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Glutamylglutamic acid participates in a number of enzymatic reactions. In particular, glutamylglutamic acid can be biosynthesized from L-glutamic acid. Glutamylglutamic acid can also be converted into beta-citryl-glu-glu.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Glutamyl-glutamic acid; Dipotassium glutamyl-glutamate; Glu-glu; N-L-alpha-Glutamyl-L-glutamic acid
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